Cas no 670256-21-0 (4-Bromo-2-(hydroxymethyl)benzoic acid)

• Product Name: 4-Bromo-2-(hydroxymethyl)benzoic acid
• CAS No: 670256-21-0
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD11977384
• CID: 501058
• PubChem ID: 23423198
• Update Time: 2025-04-19

4-Bromo-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(hydroxymethyl)benzoic acid
• Benzoic acid, 4-bromo-2-(hydroxymethyl)-
• 4-Brom-2-hydroxymethyl-benzoesaeure
• 4-bromanyl-2-(hydroxymethyl)benzoic acid
• 4-bromo-2-hydroxymethyl-benzoic acid
• AG-G-53162
• AK141775
• CTK2F2411
• KB-240540
• SureCN3746157
• FCH1408888
• Benzoicacid, 4-bromo-2-(hydroxymethyl)-
• ST2405595
• AX8281916
• A835614
• 4-Bromo-2-(hydroxymethyl)benzoic acid, AldrichCPR
• AKOS015891559
• 670256-21-0
• VBB25621
• CS-0096396
• DTXSID90633886
• SCHEMBL3746157
• C76109
• DS-7311
• 4-BROMO-2-(HYDROXYMETHYL)BENZOICACID
• MFCD11977384

• MDL： MFCD11977384
• Inchi： 1S/C8H7BrO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3,10H,4H2,(H,11,12)
• InChI Key： YNXAGQITFDILGX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)CO

Computed Properties

• Exact Mass: 229.95781
• Monoisotopic Mass: 229.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 383.1±32.0 °C at 760 mmHg
• Flash Point: 185.5±25.1 °C
• PSA: 57.53
• LogP: 1.63960
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Bromo-2-(hydroxymethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives